
Application Notes and Protocols: Preparation of
RU5135 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RU5135

Cat. No.: B10770771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of RU5135 in dimethyl sulfoxide (DMSO). RU5135 is a steroid derivative known

for its activity as an antagonist of inhibitory amino acids. Accurate preparation of stock solutions

is critical for ensuring the reproducibility and reliability of experimental results in

pharmacological and biological studies.

Introduction
RU5135 (CAS #78774-26-2) is a research chemical with a molecular weight of 304.43 g/mol

and a chemical formula of C18H28N2O2[1]. Due to its hydrophobic nature, it is readily soluble

in organic solvents such as DMSO[1]. This protocol outlines the necessary steps to prepare a

concentrated stock solution of RU5135 in DMSO, which can then be diluted to working

concentrations for various in vitro and in vivo assays.

Quantitative Data Summary
The following table summarizes the key quantitative information for RU5135 and the

preparation of its stock solution.
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Parameter Value Reference

Compound Name RU5135 [1]

CAS Number 78774-26-2 [1]

Molecular Formula C18H28N2O2 [1]

Molecular Weight 304.43 g/mol [1]

Solubility Soluble in DMSO [1]

Recommended Solvent DMSO [1]

Solid Storage

Short term (days to weeks): 0 -

4 °C. Long term (months to

years): -20 °C.

[1]

Stock Solution Storage

Short term (days to weeks): 0 -

4 °C. Long term (months): -20

°C.

[1]

Experimental Protocol: Preparation of a 10 mM
RU5135 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RU5135 in DMSO. The

required mass of RU5135 for other desired concentrations can be calculated using the formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Materials and Equipment
RU5135 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure
Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing RU5135: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the desired amount of RU5135 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh 3.04 mg of RU5135 (10 mmol/L * 0.001 L * 304.43 g/mol =

0.00304 g = 3.04 mg).

Adding DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the RU5135 powder. For the example above, add 1 mL of DMSO.

Dissolution: Close the tube or vial securely. Vortex the solution for 1-2 minutes until the

RU5135 is completely dissolved. Visually inspect the solution to ensure there are no visible

particles. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for long-term storage (months) or at 4°C

for short-term storage (days to weeks)[1]. Protect the stock solution from light.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the RU5135 stock solution.
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Workflow for RU5135 Stock Solution Preparation

1. Prepare Workspace and Don PPE

2. Weigh RU5135 Powder

Safety First

3. Add Anhydrous DMSO

Precise Measurement

4. Vortex to Dissolve

Ensure Complete Dissolution

5. Aliquot into Single-Use Tubes

Prevent Contamination and Freeze-Thaw Cycles

6. Store at -20°C (Long-term) or 4°C (Short-term)

Maintain Stability

Click to download full resolution via product page

Caption: Workflow for preparing RU5135 stock solution.

Safety Precautions
RU5135 is a research chemical. The toxicological properties have not been fully

investigated. Handle with care and avoid direct contact with skin, eyes, and clothing.
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DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves when handling DMSO-containing solutions.

Work in a well-ventilated area or a chemical fume hood.

Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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